Cas no 2228637-53-2 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine)

• Product Name: 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• CAS No: 2228637-53-2
• MF: C₈H₁₇N₅
• MW: 183.254080533981
• CID: 5835361
• PubChem ID: 165733588
• Update Time: 2024-01-08

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
• 2228637-53-2
• EN300-1751993

• Inchi： 1S/C8H17N5/c1-6(5-9)7-10-12-13(11-7)8(2,3)4/h6H,5,9H2,1-4H3
• InChI Key： HSQHABYQCFVMAR-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)N=NC(C(C)CN)=N1

Computed Properties

• Exact Mass: 183.14839556g/mol
• Monoisotopic Mass: 183.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų